![molecular formula C16H11N5OS2 B2518704 N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide CAS No. 2034538-00-4](/img/structure/B2518704.png)
N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
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Overview
Description
“N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a chemical compound . It is a derivative of pyrazine and thiophene, both of which are heterocyclic compounds . Pyrazine derivatives are known to have various biological effects . Thiophene derivatives also have a variety of properties and applications, including in industrial chemistry and material science .
Synthesis Analysis
The synthesis of similar compounds involves a Suzuki cross-coupling reaction . The intermediate compound is prepared by condensation of pyrazin-2-amine with 5-bromothiophene-2-carboxylic acid, mediated by TiCl4 . The target pyrazine analogs are confirmed by NMR and mass spectrometry .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various parameters like Frontier Molecular Orbitals (FMOs), HOMO–LUMO energy gap, electron affinity (A), ionization energy (I), electrophilicity index (ω), chemical softness (σ), and chemical hardness (η) . The effect of various substituents on the values of the HOMO–LUMO energy gap and hyperpolarizability can be observed .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a Suzuki cross-coupling reaction and a condensation reaction . The Suzuki cross-coupling reaction involves the reaction of 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide with various aryl/heteroaryl boronic acids/pinacol esters .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using Density Functional Theory (DFT) calculations . Parameters like FMOs, HOMO–LUMO energy gap, electron affinity, ionization energy, electrophilicity index, chemical softness, and chemical hardness can be considered .Scientific Research Applications
- Thiophene derivatives, including the compound , play a crucial role in organic electronics. They are utilized in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Their π-conjugated structures enable efficient charge transport, making them valuable for designing electronic devices .
- Thiophene-based compounds serve as corrosion inhibitors in industrial chemistry and material science. Their ability to protect metals from corrosion makes them relevant for applications in various sectors, including infrastructure and transportation .
- The thiophene ring system is associated with diverse pharmacological effects. For instance:
- Notable drugs contain thiophene moieties. For instance:
- Researchers employ various synthetic methods to obtain thiophene derivatives. These include:
- Among synthesized derivatives, N-((5′-methyl-[2,2′-bithiophen]-5-yl)sulfonyl)acetamide demonstrated excellent urease inhibition activity. Urease inhibitors are relevant for managing conditions related to urea metabolism .
Organic Semiconductors and Optoelectronics
Corrosion Inhibition
Pharmacological Properties
Drug Development
Synthetic Strategies
Urease Inhibition
Future Directions
properties
IUPAC Name |
N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N5OS2/c22-16(10-1-2-12-13(7-10)21-24-20-12)19-8-14-15(18-5-4-17-14)11-3-6-23-9-11/h1-7,9H,8H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVAHPHKYODDYFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C=C1C(=O)NCC3=NC=CN=C3C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide |
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